Cas no 1236698-55-7 (5-(1,1-Difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol)

• Product name: 5-(1,1-Difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol
• CAS No: 1236698-55-7
• MF: C₆H₉F₂N₃S
• MW: 193.217566251755
• CID: 5296126

5-(1,1-Difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol
• 5-(1,1-Difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol

• Inchi： 1S/C6H9F2N3S/c1-3-6(7,8)4-9-10-5(12)11(4)2/h3H2,1-2H3,(H,10,12)
• InChI Key： IXYKYJLKKBJSPV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(CC)(F)F)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 59.7
• XLogP3: 1.5

Additional information on 5-(1,1-Difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol

5-(1,1-Difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound 5-(1,1-Difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol (CAS No: 1236698-55-7) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of triazoles, which are well-known for their versatility in chemical synthesis and their role in various industries such as pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a triazole ring system with a thiol group at position 3 and a substituted propyl group at position 5. The presence of fluorine atoms in the difluoropropyl group introduces interesting electronic properties that enhance its reactivity and stability.

Recent studies have highlighted the potential of 5-(1,1-Difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol in the development of new drug candidates. Its ability to act as a bioisostere for other sulfur-containing compounds has made it a valuable tool in medicinal chemistry. For instance, researchers have explored its role as an inhibitor of certain enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's unique electronic properties allow it to interact with target proteins in ways that traditional inhibitors cannot achieve.

In addition to its pharmaceutical applications, CAS No: 1236698-55-7 has shown promise in the field of agrochemistry. Its ability to act as a fungicide has been extensively studied, particularly in the context of crop protection against fungal pathogens. The compound's stability under various environmental conditions makes it an ideal candidate for agricultural use. Recent field trials have demonstrated its efficacy in protecting crops such as wheat and corn from common fungal infections without causing harm to beneficial organisms.

The synthesis of 5-(1,1-Difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the triazole ring through cyclization reactions and the subsequent introduction of the difluoropropyl group via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for large-scale production.

One of the most intriguing aspects of this compound is its potential for further functionalization. By modifying the substituents on the triazole ring or altering the fluorine content in the propyl group, chemists can tailor its properties for specific applications. For example, increasing the number of fluorine atoms could enhance its lipophilicity, making it more suitable for drug delivery systems. Conversely, reducing fluorination could improve its biodegradability and reduce environmental impact.

From an environmental standpoint, CAS No: 1236698-55-7 has been shown to have low toxicity towards non-target organisms when used at recommended levels. This makes it a safer alternative to traditional chemicals in various industrial applications. However, ongoing research is focused on understanding its long-term effects on ecosystems and developing strategies for safe disposal.

In conclusion, 5-(1,1-Difluoropropyl)-4-methyl-4h-1,2,4-triazole-3-thiol (CAS No: 1236698-55-7) is a versatile compound with significant potential across multiple industries. Its unique structure and electronic properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to unfold, this compound is likely to find even more innovative applications that benefit society while maintaining environmental sustainability.